Cas no 957122-50-8 (4,5-Bis(bromomethyl)pyridine-2-carbonitrile)

• Product Name: 4,5-Bis(bromomethyl)pyridine-2-carbonitrile
• CAS No: 957122-50-8
• MF: C₈H₆Br₂N₂
• MW: 289.954639911652
• CID: 2106747
• Update Time: 2023-08-03

4,5-Bis(bromomethyl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,5-bis(bromomethyl)picolinonitrile
• 4,5-bis(bromomethyl)pyridine-2-carbonitrile
• XBMZELNNVCCLPF-UHFFFAOYSA-N
• 2-Pyridinecarbonitrile, 4,5-bis(bromomethyl)-
• 4,5-Bis(bromomethyl)pyridine-2-carbonitrile

• Inchi： 1S/C8H6Br2N2/c9-2-6-1-8(4-11)12-5-7(6)3-10/h1,5H,2-3H2
• InChI Key： XBMZELNNVCCLPF-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)N=CC=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 187
• Topological Polar Surface Area: 36.7